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An In-depth Technical Guide to the Industrial Production of Ethylenediamine via the
Dichloroethane Process

Introduction

Ethylenediamine (EDA), a colorless liquid with an ammonia-like odor, is a foundational
building block in the chemical industry.[1][2] It is the simplest of the polyethylene amines and is
utilized extensively in the synthesis of chelating agents like EDTA, fungicides, pharmaceuticals,
and as a curing agent for epoxy resins.[2][3][4] In 1998, global production was approximately
500,000 tonnes, underscoring its industrial significance.[1][2] While several synthetic routes
exist, including the reaction of ethanolamine and ammonia, the dominant industrial method
remains the reaction of 1,2-dichloroethane (EDC) with ammonia.[1][3][5] This process, often
referred to as the EDC process, involves a high-pressure, high-temperature reaction followed
by a series of neutralization and purification steps.[1][5][6] This guide provides a detailed
technical overview of the EDC process for producing ethylenediamine, tailored for
researchers, scientists, and drug development professionals.

Core Chemistry and Reaction Mechanism

The industrial synthesis of ethylenediamine from 1,2-dichloroethane is a nucleophilic
substitution reaction. The process can be broken down into two primary chemical stages:
ammonolysis and neutralization.
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o Ammonolysis: 1,2-dichloroethane is treated with a large excess of ammonia in an agueous
medium under elevated temperature and pressure.[1][6] The ammonia acts as a nucleophile,
displacing the chloride ions on the dichloroethane molecule. This reaction generates
hydrogen chloride (HCI), which immediately reacts with the basic amine groups to form
amine hydrochlorides.[1]

o Primary Reaction: CICH2CH2CI + 2 NHs — H3N*CH2CHz2N*Hs + 2CI~

o Formation of Byproducts: The initial product, ethylenediamine, still possesses nucleophilic
amine groups. These can further react with dichloroethane, leading to the formation of a
series of higher molecular weight polyethylene amines, such as Diethylenetriamine (DETA)
and Triethylenetetramine (TETA), as well as cyclic byproducts like piperazine (PIP).[1][5] The
product distribution is highly dependent on the reaction conditions, particularly the molar ratio
of ammonia to dichloroethane.

o Neutralization: The mixture of amine hydrochlorides is then treated with a strong base,
typically sodium hydroxide (NaOH), to liberate the free amines and produce sodium chloride
(NaCl) as a salt byproduct.[1][5]

o Neutralization Reaction: HaN*CH2CH2N*Hs + 2CI~ + 2 NaOH - H2NCH2CH2NH2 + 2
NacCl + 2 H20

The overall simplified reaction is often represented as: CICH2CH2CI + 4 NHs —
H2NCH2CH2NH:2 + 2 NH4Cl[2]
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Caption: Chemical pathway for ethylenediamine synthesis from dichloroethane.
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Industrial Process Workflow

The commercial production of ethylenediamine via the EDC route is a continuous process
involving several key unit operations. The process is designed to handle corrosive materials at
high temperatures and pressures and to efficiently separate a complex mixture of products.

o Feed Preparation & Reaction: Liquid 1,2-dichloroethane and a significant molar excess of
agueous ammonia are continuously fed into a high-pressure reactor, which is typically a
tubular or plug flow reactor.[5][7] The mixture is heated to the target reaction temperature to
facilitate the ammonolysis reaction.

o Ammonia Stripping: The effluent from the reactor, containing amine hydrochlorides,
unreacted ammonia, and byproducts, is sent to a stripper to remove and recycle the excess
ammonia.[7]

¢ Neutralization: The ammonia-stripped stream is then mixed with a concentrated sodium
hydroxide solution in a neutralization vessel. This step converts the amine hydrochlorides to
free amines.[5][7]

» Salt Removal: The resulting mixture is a slurry containing the organic amine products and an
aqueous solution saturated with sodium chloride. This stream is fed to an evaporator or
crystallizer where water is boiled off, causing the sodium chloride to precipitate.[5] The solid
salt is then removed via filtration or centrifugation.

 Purification Train: The crude amine mixture, now largely free of salt, enters a series of
distillation columns for purification.

o Dehydration: Water is removed, often requiring special considerations due to the formation
of an azeotrope with ethylenediamine.[8][9]

o Fractional Distillation: A train of columns operating under vacuum separates the individual
polyethylene amines based on their boiling points. Ethylenediamine, being the lightest
product, is collected from the top of the first column, while DETA, TETA, and other heavier
polyamines are collected from subsequent columns.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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